methyl 4-methyl-3-[(4-{[(4-methylphenyl)thio]methyl}benzoyl)amino]benzoate

• IUPAC Name: methyl 4-methyl-3-[[4-[(4-methylphenyl)sulfanylmethyl]benzoyl]amino]benzoate
• InChI: InChI=1S/C24H23NO3S/c1-16-4-12-21(13-5-16)29-15-18-7-10-19(11-8-18)23(26)25-22-14-20(24(27)28-3)9-6-17(22)2/h4-14H,15H2,1-3H3,(H,25,26)
• InChI Key: LFEIORQDWRXQFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)C(=O)OC)C
• Molecular Formula: C24H23NO3S
• Molecular Weight: 405.5 g/mol

Description

Methyl 4-methyl-3-[(4-{[(4-methylphenyl)thio]methyl}benzoyl)amino]benzoate, also known as MMBA, is a synthetic compound with potential applications in scientific research. MMBA belongs to the class of benzoylphenylurea compounds and is known for its insecticidal properties.

Mechanism of Action

The mechanism of action of methyl 4-methyl-3-[(4-{[(4-methylphenyl)thio]methyl}benzoyl)amino]benzoate involves the inhibition of chitin synthesis in insects. Chitin is a major component of the exoskeleton of insects, and its inhibition leads to the disruption of the insect's growth and development. This compound has also been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity to mammals and has no adverse effects on the environment. This compound has been shown to be rapidly metabolized in mammals and is eliminated from the body within 24 hours. This compound has been shown to have no effect on the reproductive and developmental processes of mammals.

Advantages and Limitations for Lab Experiments

Methyl 4-methyl-3-[(4-{[(4-methylphenyl)thio]methyl}benzoyl)amino]benzoate has several advantages for use in lab experiments. This compound is highly effective against a wide range of insect pests and has potential applications in cancer research. This compound has low toxicity to mammals and has no adverse effects on the environment. However, this compound has several limitations for use in lab experiments. This compound is expensive to synthesize and is not readily available. This compound has also been shown to be unstable in the presence of light and air and requires special storage conditions.

Future Directions

Methyl 4-methyl-3-[(4-{[(4-methylphenyl)thio]methyl}benzoyl)amino]benzoate has several potential future directions for scientific research. This compound could be further developed as an insecticide for use in agriculture and public health. This compound could also be further studied for its potential applications in cancer research. This compound could be modified to improve its stability and reduce its cost of synthesis. This compound could also be further studied for its potential applications in other fields, such as materials science and nanotechnology.
In conclusion, this compound is a synthetic compound with potential applications in scientific research. This compound has been shown to be effective against a wide range of insect pests and has potential applications in cancer research. This compound has low toxicity to mammals and has no adverse effects on the environment. This compound has several advantages and limitations for use in lab experiments, and several potential future directions for scientific research.

Synthesis Methods

Methyl 4-methyl-3-[(4-{[(4-methylphenyl)thio]methyl}benzoyl)amino]benzoate can be synthesized using a multistep process that involves the reaction of 4-methylbenzoyl chloride with 4-methylthiophenol in the presence of a base to form 4-methyl-4'-methylthio-dibenzoyl. This intermediate is then reacted with 4-aminobenzoic acid methyl ester in the presence of a coupling agent to form this compound.

Scientific Research Applications

Methyl 4-methyl-3-[(4-{[(4-methylphenyl)thio]methyl}benzoyl)amino]benzoate has potential applications in scientific research, particularly in the fields of entomology and biochemistry. This compound has been shown to be effective against a wide range of insect pests, including mosquitoes, cockroaches, and termites. This compound has also been shown to inhibit the growth of cancer cells and has potential applications in cancer research.